Cas no 51102-74-0 (1,1-Bis(methylthio)ethylene)

• Product Name: 1,1-Bis(methylthio)ethylene
• CAS No: 51102-74-0
• MF: C₄H₈S₂
• MW: 120.236318588257
• MDL: MFCD00191617
• CID: 377710
• PubChem ID: 87564551
• Update Time: 2025-04-19

1,1-Bis(methylthio)ethylene Chemical and Physical Properties

Names and Identifiers

• Ethene,1,1-bis(methylthio)-
• 1,1-Bis(methylthio)ethylene
• 1,1-bis(methylsulfanyl)ethene
• 1,1-(Dimethylthio)ethene
• 1,1-Bis-methylmercapto-aethylen
• 1,1-bis-methylsulfanyl-ethene
• 1,1-di(methylthio)ethylene
• Ethene,1,1-bis(methylthio)
• ketene dimethyl dithioacetal
• Ketene Dimethyl Thioacetal
• thioketene dimethylacetal
• CH2=C(SCH3)2
• 1,1-bis(methylsulfanyl)-ethene
• ethene-1,1-diylbis(methylsulfane)
• FCH1116557
• AS-81191
• DTXSID70199112
• 51102-74-0
• T70983
• SCHEMBL1004669
• AKOS015852509
• MFCD00191617
• 1,1-bis-(Methylthio)ethylene

• MDL： MFCD00191617
• Inchi： 1S/C4H8S2/c1-4(5-2)6-3/h1H2,2-3H3
• InChI Key： GGCGAESAURTGKY-UHFFFAOYSA-N
• SMILES： S(C)C(=C)SC

Computed Properties

• Exact Mass: 120.00700
• Monoisotopic Mass: 120.00674260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 43.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 50.6

Experimental Properties

• Color/Form: Not determined
• Density: 1,07 g/cm3
• Boiling Point: 110°C/85mmHg(lit.)
• Refractive Index: 1.5570-1.5640
• PSA: 50.60000
• LogP: 2.18360
• Solubility: Not determined

1,1-Bis(methylthio)ethylene Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Storage Condition：0-10°C
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals